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Compound of Interest

Compound Name: 1-Bromooctane-d4

Cat. No.: B15140128 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of 1-Bromooctane-d4, a deuterated alkyl halide. Adherence to these

procedures is critical for minimizing risks and complying with regulatory standards.

Waste Classification and Handling
1-Bromooctane-d4 is classified as a hazardous waste and is very toxic to aquatic life with

long-lasting effects.[1][2] Therefore, it must not be released into the environment.[1][2][3] All

waste material must be disposed of in accordance with European Directives on waste and

hazardous waste, as well as other national and local regulations.[3][4]

Key Handling Precautions:

Personal Protective Equipment (PPE): Wear protective gloves, and safety goggles (meeting

European standard EN 166) when handling the substance.[3] Long-sleeved clothing is also

recommended.[3]

Ventilation: Ensure adequate ventilation, especially in confined areas.[3]

Spill Management: In case of a spill, absorb the product with inert materials such as sand,

earth, or vermiculite.[5] Collect the absorbed material and seal it in labeled drums for

disposal.[5] Prevent the spill from entering drains or waterways.[2][3][5]
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Disposal Procedures
Surplus and non-recyclable solutions of 1-Bromooctane-d4 should be offered to a licensed

disposal company.[2][4] A primary method for disposal is incineration. The material can be

burned in a chemical incinerator equipped with an afterburner and scrubber.[2][4] It is crucial to

leave the chemical in its original container and not mix it with other waste.[4]

Contaminated Packaging: Dispose of contaminated containers at a hazardous or special waste

collection point.[3] Handle uncleaned containers in the same manner as the product itself.[4]

Quantitative Disposal Data
Parameter Specification Citation

UN Number 3082 [3]

Proper Shipping Name

Environmentally hazardous

substances, liquid, n.o.s. (1-

Bromooctane)

[3]

Transport Hazard Class 9 [3]

Packing Group III [3]

Experimental Workflow for Disposal
The following diagram outlines the logical steps for the proper disposal of 1-Bromooctane-d4.
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Caption: Workflow for the safe disposal of 1-Bromooctane-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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